Cas no 647033-29-2 (1,2-Heptanediol, 3,3-dimethyl-, (2R)-)

• Product Name: 1,2-Heptanediol, 3,3-dimethyl-, (2R)-
• CAS No: 647033-29-2
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 417771
• PubChem ID: 71378960
• Update Time: 2025-04-19

1,2-Heptanediol, 3,3-dimethyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Heptanediol, 3,3-dimethyl-, (2R)-
• (2R)-3,3-dimethylheptane-1,2-diol
• 647033-29-2
• SCHEMBL6476612
• DTXSID60801555

• Inchi： 1S/C9H20O2/c1-4-5-6-9(2,3)8(11)7-10/h8,10-11H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： KWZRLYYMAAMPQA-QMMMGPOBSA-N
• SMILES： O[C@@H](CO)C(C)(C)CCCC

Computed Properties

• Exact Mass: 160.1464
• Monoisotopic Mass: 160.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46